![molecular formula C11H7N3S B2429113 2-(Pyridin-4-ylthio)nicotinonitrile CAS No. 1532700-41-6](/img/structure/B2429113.png)
2-(Pyridin-4-ylthio)nicotinonitrile
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Overview
Description
2-(Pyridin-4-ylthio)nicotinonitrile is a useful research compound. Its molecular formula is C11H7N3S and its molecular weight is 213.26. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has focused on synthesizing various heterocyclic compounds using nicotinonitriles, which are important in medicinal and industrial chemistry. One study describes the preparation of a series of 4-(thiophen-2-yl)-substituted nicotinonitriles, highlighting their potential transformation into 1 H -pyrazolo[3,4-b]pyridines, which have significant implications in pharmaceuticals (Hakobyan et al., 2020).
Cytotoxicity Studies
Nicotinonitrile derivatives have been evaluated for their cytotoxic activity against various tumor cell lines. A study demonstrated that specific nicotinonitrile derivatives exhibit promising cytotoxicity, indicating their potential in cancer treatment (Ibrahim et al., 2018).
Origin and Synthesis under Primitive Earth Conditions
Interestingly, compounds like nicotinonitrile can be synthesized under primitive Earth conditions, suggesting their possible role in the early stages of life. This synthesis involved the action of electric discharges on ethylene and ammonia, forming cyanopyridines (Friedmann et al., 1971).
Applications in Materials Science and Coordination Chemistry
The pyridine ring, found in nicotinonitrile derivatives, is a key motif in many drugs and materials. These compounds have shown significant biological activities and applications in areas like materials science, supramolecular structures, and polymers (Rekunge et al., 2021).
Synthesis of Environmentally Sensitive Fluorophores
Nicotinonitriles have been used to develop environmentally sensitive fluorophores incorporating pyrene and fluorene moieties. These compounds exhibit strong blue-green fluorescence, making them useful in material science applications (Hussein et al., 2019).
Corrosion Inhibition Studies
Derivatives of nicotinonitriles, such as 4-methyl-2-(pyridin-3-yl)thiazole-5-carbohydrazide, have been investigated for their effectiveness in inhibiting corrosion of mild steel in hydrochloric acid environments, indicating their potential in industrial applications (Salman et al., 2019).
Mechanism of Action
Target of Action
It’s known that nitrile-containing pharmaceuticals have been approved for a broad range of clinical conditions . The incorporation of a nitrile group into lead compounds can enhance binding affinity to the target .
Mode of Action
Nitrile-containing pharmaceuticals can improve the pharmacokinetic profile of parent drugs and reduce drug resistance .
Biochemical Pathways
It’s known that nitrile-containing pharmaceuticals can affect a variety of biochemical pathways .
Pharmacokinetics
The incorporation of a nitrile group into lead compounds can improve the pharmacokinetic profile of parent drugs .
Result of Action
Some nicotinonitrile derivatives have shown promising cytotoxicity against different tumour cell lines .
Properties
IUPAC Name |
2-pyridin-4-ylsulfanylpyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7N3S/c12-8-9-2-1-5-14-11(9)15-10-3-6-13-7-4-10/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXOQSDWJZAUIKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)SC2=CC=NC=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.